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Compound of Interest

Compound Name: Acss2-IN-1

Cat. No.: B12413136 Get Quote

Application Notes and Protocols for Acss2-IN-1
For Researchers, Scientists, and Drug Development Professionals

Introduction
Acss2-IN-1 is a potent and specific inhibitor of Acetyl-CoA Synthetase 2 (ACSS2), a key

enzyme in cellular metabolism. ACSS2 catalyzes the conversion of acetate to acetyl-CoA, a

vital molecule for various cellular processes, including lipid synthesis and histone acetylation.

[1] Under conditions of metabolic stress, such as hypoxia and low glucose, cancer cells often

upregulate ACSS2 to utilize acetate as an alternative carbon source.[2] Inhibition of ACSS2,

therefore, presents a promising therapeutic strategy for cancer and other diseases

characterized by altered metabolism. These application notes provide detailed information on

the solubility of Acss2-IN-1 and protocols for its preparation in experimental settings.

Physicochemical and Solubility Data
Proper dissolution of Acss2-IN-1 is critical for accurate and reproducible experimental results.

The following table summarizes the known physicochemical properties and solubility of Acss2-
IN-1. Please note the discrepancy in the molecular formula reported by different suppliers.

Researchers should verify the specific details of the product they have acquired.
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Property Data

Compound Name Acss2-IN-1

Synonyms ACSS2 Inhibitor

CAS Number 2711039-08-4[3]

Molecular Formula
C₂₇H₂₅F₃N₂O₄ (from DC Chemicals)[3] or

C₂₇H₂₅ClN₆O₂ (from MedChemExpress)

Molecular Weight 500.98 g/mol [3]

Appearance Solid powder

IC₅₀ 0.01 nM to <1 nM for ACSS2[1]

Storage Conditions

Powder: Store at -20°C for up to 2 years. In

DMSO: Store at -80°C for up to 6 months, or at

-20°C for up to 2 weeks.[3]

Solubility (In Vitro) DMSO: Soluble.[3]

Solubility (In Vivo)

No specific data is available for Acss2-IN-1.

However, formulations for other ACSS2

inhibitors, such as Ac-CoA Synthase Inhibitor 1,

can serve as a starting point. These include: -

10% DMSO + 90% Corn Oil - 10% DMSO +

40% PEG300 + 5% Tween80 + 45% Saline

ACSS2 Signaling Pathway
ACSS2 plays a crucial role in cellular metabolism and gene regulation, particularly under stress

conditions. The following diagram illustrates the central role of ACSS2 in converting acetate to

acetyl-CoA, which then contributes to lipid synthesis and histone acetylation, impacting various

downstream cellular processes.
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Preparation

In Vitro Experiments In Vivo Experiments

Acss2-IN-1 Powder

Prepare Stock Solution
(e.g., 10 mM in DMSO)

Prepare Working Solution
(Dilute stock in cell culture medium)

Prepare Dosing Formulation
(e.g., in Corn Oil/DMSO)

Treat Cells in Culture

Perform Cellular Assays
(e.g., Proliferation, Western Blot, Metabolomics)

Administer to Animal Model
(e.g., i.p., oral gavage)

Monitor and Analyze
(e.g., Tumor Growth, Biomarkers)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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